Cas no 2594436-04-9 (2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl-)

• Product Name: 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl-
• CAS No: 2594436-04-9
• MF: C₇H₆IN₃
• MW: 259.047112941742
• CID: 5184990
• Update Time: 2026-03-05

2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl-

• Inchi： 1S/C7H6IN3/c1-11-4-5-2-6(8)3-9-7(5)10-11/h2-4H,1H3
• InChI Key： GJUZXBWPGPXKDF-UHFFFAOYSA-N
• SMILES： C12=NN(C)C=C1C=C(I)C=N2

Additional information on 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl-

Introduction to 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- (CAS No. 2594436-04-9)

2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- (CAS No. 2594436-04-9) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of the iodine and methyl groups in its structure imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The chemical structure of 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- consists of a pyrazolopyridine core with an iodine substituent at the 5-position and a methyl group at the 2-position. The iodine atom is particularly noteworthy due to its ability to participate in various chemical reactions, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The methyl group, on the other hand, contributes to the overall stability and lipophilicity of the molecule, making it suitable for biological studies.

In recent years, 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its activity as a kinase inhibitor. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in various diseases, including cancer. Studies have shown that 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- exhibits potent inhibitory activity against several kinases, making it a promising candidate for the development of targeted therapies.

Beyond its kinase inhibitory properties, 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases are characterized by chronic inflammation and can lead to tissue damage and organ dysfunction. Research has demonstrated that this compound can modulate inflammatory responses by inhibiting key inflammatory mediators such as cytokines and chemokines. This makes it a potential therapeutic option for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- is another factor that contributes to its appeal in medicinal chemistry. The presence of the iodine substituent allows for efficient functionalization through palladium-catalyzed cross-coupling reactions. These reactions enable the introduction of various functional groups onto the molecule, thereby expanding its chemical diversity and biological profile. This synthetic flexibility is crucial for optimizing the compound's pharmacological properties and developing more potent derivatives.

In addition to its therapeutic potential, 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- has also been explored for its use in imaging applications. The iodine atom can be radiolabeled with isotopes such as iodine-123 or iodine-131, which are commonly used in nuclear medicine for diagnostic imaging and radiotherapy. This opens up possibilities for using the compound as a radiotracer to study biological processes in vivo.

The safety profile of 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- is another important consideration in its development as a therapeutic agent. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties. These findings suggest that it can be safely administered to patients without causing significant adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2H-Pyrazolo[3,4-b]pyridine, 5-iodo-2-methyl- (CAS No. 2594436-04-9) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of disease biology and developing novel therapeutic strategies.